Cas no 261945-56-6 (3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride)

• Product Name: 3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride
• CAS No: 261945-56-6
• MF: C₈H₂ClF₅O
• MW: 244.545898914337
• CID: 4711939
• Update Time: 2023-08-15

3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C8H2ClF5O/c9-7(15)3-1-4(10)6(5(11)2-3)8(12,13)14/h1-2H
• InChI Key： FVZRERRNHCHCNR-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(C(F)(F)F)=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 243.971
• Monoisotopic Mass: 243.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1